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Compound of Interest

Compound Name: Gemfibrozil-d6

Cat. No.: B562232

CAS Number: 1184986-45-5

This technical guide provides a comprehensive overview of Gemfibrozil-d6, a deuterated
analog of the lipid-regulating agent Gemfibrozil. It is intended for researchers, scientists, and
drug development professionals, offering detailed information on its chemical properties,
synthesis, analytical applications, and the pharmacological context of its parent compound.

Core Compound Detalils

Gemfibrozil-d6 is a stable isotope-labeled form of Gemfibrozil, primarily utilized as an internal
standard in quantitative analytical methods, such as gas chromatography-mass spectrometry
(GC-MS) and liquid chromatography-mass spectrometry (LC-MS).[1] Its physical and chemical
properties are summarized in the table below.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b562232?utm_src=pdf-interest
https://www.benchchem.com/product/b562232?utm_src=pdf-body
https://www.benchchem.com/product/b562232?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3071626/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562232?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value

5-(2,5-dimethylphenoxy)-2,2-

bis(trideuteriomethyl)pentanoic acid

Chemical Name

Gemfibrozil (2,2-dimethyl-D6), CI-719-d6,

Synonyms Decrelip-d6, Genlip-d6, Gevilon-d6
Molecular Formula C15H16D603
Molecular Weight 256.37 g/mol
CAS Number 1184986-45-5
Appearance White Solid
Purity Typically >95% (HPLC)
Storage -20°C
Synthesis

While a specific, detailed synthesis protocol for Gemfibrozil-d6 is not widely published, its
preparation can be inferred from the established synthesis routes of Gemfibrozil. The most
common approach involves the Williamson ether synthesis, where a deuterated precursor is
used.

A plausible synthetic route would involve the reaction of 2,5-dimethylphenol with a deuterated
ester of 5-halo-2,2-dimethylpentanoic acid, followed by hydrolysis. The deuteration is
introduced at the gem-dimethyl position of the pentanoic acid backbone.

Proposed Synthesis Workflow:
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2,5-Dimethylphenol

5-halo-2,2-(dimethyl-d6)-pentanoate

Base (e.g., K2CO3)

Solvent (e.g., Acetonitrile)

Williamson Ether Synthesis Gemfibrozil-d6 Ester Hydrolysis (e.g., NaOH, H20) Gemfibrozil-d6
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Caption: Proposed synthesis of Gemfibrozil-d6.

Pharmacological Context: Mechanism of Action of
Gemfibrozil

As a stable isotope-labeled analog, Gemfibrozil-d6 is presumed to exhibit the same
pharmacological activity as Gemfibrozil. Gemfibrozil is a lipid-regulating agent that primarily
acts as a peroxisome proliferator-activated receptor alpha (PPARQ) agonist.

The activation of PPARa leads to a cascade of effects on lipid metabolism:

 Increased Lipoprotein Lipase (LPL) Activity: This enhances the clearance of triglyceride-rich
lipoproteins (VLDL and chylomicrons).

» Reduced Hepatic Triglyceride Production: Gemfibrozil inhibits the synthesis and increases
the clearance of apolipoprotein B, a key component of VLDL.

e Increased HDL Cholesterol: The mechanism for this is not fully elucidated but is a consistent

clinical observation.
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Signaling Pathway of Gemfibrozil:
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Caption: Gemfibrozil's mechanism via PPARa activation.

Experimental Protocols and Analytical Applications

Gemfibrozil-d6 is an essential tool for the accurate quantification of Gemfibrozil in biological
matrices. Its use as an internal standard corrects for variations in sample preparation and
instrument response.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b562232?utm_src=pdf-body-img
https://www.benchchem.com/product/b562232?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562232?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Quantification of Gemfibrozil in Human Plasma by LC-
MS/MS

This protocol is adapted from a validated method for the determination of Gemfibrozil in human
plasma.[1]

Experimental Workflow:

Plasma Sample (125 pL)

Add Gemfibrozil-d6
Internal Standard (20 pL of 32 pg/mL)

Protein Precipitation
(Acetonitrile)

Centrifugation

Transfer Supernatant

LC-MS/MS Analysis

Click to download full resolution via product page

Caption: LC-MS/MS sample preparation workflow.
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Instrumentation and Conditions:

Parameter Value
Chromatography
Column C18 reverse-phase column

Acetonitrile and water with formic acid (gradient

Mobile Phase )

elution)
Flow Rate 0.2 - 0.4 mL/min
Injection Volume 10 - 20 pL

Mass Spectrometry

Electrospray lonization (ESI), Negative lon
Mode

lonization Mode

Gemfibrozil: m/z 249.1 - 121.1Gemfibrozil-d6:
m/z 255.2 - 127.1

Monitored Transitions

Data Analysis:

The concentration of Gemfibrozil in the plasma samples is determined by calculating the peak
area ratio of the analyte to the internal standard (Gemfibrozil-d6) and comparing it to a
standard curve prepared with known concentrations of Gemfibrozil.

Discussion and Conclusion

Gemfibrozil-d6 is an indispensable tool for pharmacokinetic and bioequivalence studies of
Gemfibrozil. Its chemical and physical properties are nearly identical to the parent drug,
ensuring similar behavior during extraction and chromatographic separation, which is crucial for
a reliable internal standard.

The mechanism of action of Gemfibrozil, and by extension Gemfibrozil-d6, through the PPARa
signaling pathway is well-established. This provides a solid pharmacological basis for studies
involving this compound.
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The provided experimental protocol for LC-MS/MS analysis serves as a robust starting point for
researchers developing quantitative assays for Gemfibrozil. The use of a stable isotope-labeled
internal standard like Gemfibrozil-d6 is the gold standard for achieving the highest accuracy
and precision in such analyses.

In conclusion, Gemfibrozil-d6, with the CAS number 1184986-45-5, is a critical reagent for
advanced analytical studies in drug metabolism and pharmacokinetics. This guide provides the
core technical information required by researchers and drug development professionals to
effectively utilize this compound in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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